Cas no 83520-64-3 (Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate)

• Product Name: Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate
• CAS No: 83520-64-3
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• MDL: MFCD01820709
• CID: 1040840
• PubChem ID: 596965
• Update Time: 2025-06-08

Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-chloro-1H-benzo[d]imidazol-2-yl)acetate
• ethyl (5-chloro-1H-benzimidazol-2-yl)acetate
• ethyl 2-(6-chloro-1H-benzimidazol-2-yl)acetate
• Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate #
• COAIGDWAGRYSIR-UHFFFAOYSA-N
• LS-10713
• SR-01000526263-1
• DTXSID30344449
• AB09948
• Ethyl2-(5-chloro-1H-benzo[d]imidazol-2-yl)acetate
• 1H-Benzimidazole-2-acetic acid, 5-chloro-, ethyl ester
• 83520-64-3
• AKOS016005291
• MFCD01820709
• SR-01000526263
• Ethyl (6-chloro-1H-benzimidazol-2-yl)acetate
• ETHYL 2-(5-CHLORO-1H-1,3-BENZODIAZOL-2-YL)ACETATE
• ALBB-030060
• DB-342900
• AG-205/12908079
• Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate

• MDL： MFCD01820709
• Inchi： 1S/C11H11ClN2O2/c1-2-16-11(15)6-10-13-8-4-3-7(12)5-9(8)14-10/h3-5H,2,6H2,1H3,(H,13,14)
• InChI Key： COAIGDWAGRYSIR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CC(=O)OCC)=N2

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate

Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate: A Comprehensive Overview

Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate (CAS No. 83520-64-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in drug development and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate consists of a benzimidazole ring substituted with a chloro group at the 5-position and an ethyl acetate moiety. The benzimidazole scaffold is a well-known privileged structure in medicinal chemistry, often found in compounds with diverse biological activities, including antifungal, antibacterial, and antitumor properties. The presence of the chloro substituent and the ethyl acetate group further modulates the compound's physicochemical properties, making it an attractive candidate for various applications.

Recent research has highlighted the potential of Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiproliferative activity against several cancer cell lines. The researchers found that the chloro substitution on the benzimidazole ring plays a crucial role in enhancing the compound's cytotoxicity, while the ethyl acetate group improves its solubility and bioavailability.

In addition to its anticancer properties, Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate has shown promise as an intermediate in the synthesis of antiviral agents. A study conducted by a team at the University of California, San Francisco, reported that this compound can be effectively used to synthesize prodrugs with enhanced activity against viral infections. The team utilized advanced synthetic methodologies to modify the ethyl acetate group, resulting in compounds with improved pharmacokinetic profiles and reduced toxicity.

The versatility of Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate extends beyond its direct biological activity. It serves as a valuable building block in combinatorial chemistry and high-throughput screening processes. Researchers at Pfizer have utilized this compound to generate large libraries of benzimidazole derivatives, which are then screened for various biological activities. This approach has led to the discovery of several lead compounds with potential therapeutic applications.

The synthesis of Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate is well-documented in the literature. A common method involves the reaction of 5-chlorobenzimidazole with ethyl bromoacetate in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, yielding high yields of the desired product. The purity and quality of the synthesized compound are crucial for its use in pharmaceutical research, and various analytical techniques such as HPLC and NMR spectroscopy are employed to ensure its characterization.

In conclusion, Ethyl (5-chloro-1H-benzimidazol-2-yl)acetate (CAS No. 83520-64-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic utility make it an important molecule for developing novel therapeutic agents and bioactive intermediates. Ongoing research continues to uncover new applications and optimize its properties for various biomedical applications.